(4-Methyl-1-piperazinyl)-(2-thieno[3,2-b][1]benzothiolyl)methanone

• Molecular Formula: C16H16N2OS2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (4-methylpiperazin-1-yl)-thieno[3,2-b][1]benzothiol-2-ylmethanone
• InChI: InChI=1S/C16H16N2OS2/c1-17-6-8-18(9-7-17)16(19)14-10-13-15(21-14)11-4-2-3-5-12(11)20-13/h2-5,10H,6-9H2,1H3
• InChI Key: HQGSYTHDYZFBEW-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)C2=CC3=C(S2)C4=CC=CC=C4S3
• solubility: 47.5 [ug/mL]

Description

(4-methyl-1-piperazinyl)-(2-thieno[3,2-b][1]benzothiolyl)methanone is a member of 1-benzothiophenes.

Scientific Research Applications

Synthesis and Therapeutic Potential

• Enzyme Inhibitory Activity : A study synthesized derivatives similar to (4-Methyl-1-piperazinyl)-(2-thieno[3,2-b][1]benzothiolyl)methanone and found that these compounds showed significant enzyme inhibitory activity. Specifically, one compound demonstrated excellent inhibitory effects against acetyl- and butyrylcholinesterase, suggesting potential therapeutic applications in conditions related to these enzymes (Hussain et al., 2017).

• Antibacterial Properties : Another study focused on the synthesis of similar compounds, which revealed decent inhibitory effects against various Gram-positive and Gram-negative bacteria. This suggests their potential as antibacterial agents (Abbasi et al., 2018).

• Antimicrobial Activity : Compounds structurally related to the (4-Methyl-1-piperazinyl)-(2-thieno[3,2-b][1]benzothiolyl)methanone have been studied for their antimicrobial properties. Various derivatives showed modest activity against strains of bacteria and fungi, highlighting their potential in antimicrobial applications (Patel, Agravat, & Shaikh, 2011).

• Neuroleptic Activity : Derivatives of the compound have been tested for neuroleptic activity, showing potential as efficient neuroleptics with a lower propensity for extrapyramidal side effects. This indicates their possible use in treating psychiatric disorders (Corral et al., 1992).